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Compound of Interest

Compound Name: Methoxychlor

Cat. No.: B150320 Get Quote

For researchers, scientists, and drug development professionals, understanding the

environmental fate of chemical compounds is paramount. This guide provides a comparative

study of methoxychlor degradation in soil under both aerobic (oxygen-rich) and anaerobic

(oxygen-deficient) conditions, supported by experimental data.

Methoxychlor, an organochlorine pesticide, exhibits significantly different degradation patterns

depending on the presence of oxygen in the soil environment. Overall, scientific evidence

demonstrates that methoxychlor is more rapidly and extensively degraded under anaerobic

conditions compared to aerobic conditions.[1][2][3][4] Under aerobic conditions, methoxychlor
shows greater persistence in the soil.[5][6]

Quantitative Degradation Data
The following table summarizes the key quantitative data on methoxychlor degradation,

highlighting the disparities between aerobic and anaerobic soil environments.
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Parameter Aerobic Conditions
Anaerobic
Conditions

Source(s)

Half-life (t½) >100 days

<30 days;

approximately 3

months

[6]

Degradation after 3

months
Negligible

~90% primary

degradation
[1][2]

Primary Degradation

Mechanism
Slow biodegradation

Reductive

dechlorination
[1][2]

Degradation Pathways
The transformation of methoxychlor in soil follows distinct pathways under aerobic and

anaerobic conditions. Anaerobic degradation is primarily characterized by reductive

dechlorination, a process where chlorine atoms are removed from the methoxychlor molecule.

Aerobic Degradation Pathway
Under aerobic conditions, the degradation of methoxychlor is slow. The primary

transformation products include mono- and di-hydroxy derivatives resulting from the

hydroxylation of the phenyl rings. Dechlorinated products can also be formed by bacteria.[7]
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Aerobic degradation pathway of methoxychlor in soil.

Anaerobic Degradation Pathway
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In the absence of oxygen, methoxychlor undergoes a more rapid transformation. The initial

and critical step is reductive dechlorination, leading to the formation of 1,1-dichloro-2,2-bis(p-

methoxyphenyl)ethane (DDM). This is followed by further dechlorination and other

transformations.
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Anaerobic degradation pathway of methoxychlor in soil.

Experimental Protocols
The following provides a generalized methodology for studying methoxychlor degradation in

soil under controlled laboratory settings.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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